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Compound of Interest

Compound Name: Dimethylvinphos

Cat. No.: B1214305

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive comparison of the insecticidal efficacy of
Dimethylvinphos against a range of insect species. The data presented is compiled from
various scientific studies to offer an objective overview of its performance relative to other
insecticides. Detailed experimental protocols are provided to ensure transparency and facilitate
the replication of findings.

Introduction to Dimethylvinphos

Dimethylvinphos is an organophosphate insecticide.[1][2][3] Like other compounds in its
class, it functions as a contact and stomach poison, primarily targeting the nervous system of
insects.[1] Its chemical structure, featuring a phosphate group attached to a vinyl moiety, is key
to its biological activity. The (E)-isomer is typically the more biologically active form in
commercial formulations.[1] In some regions, such as Japan and China, it is referred to as
"dimethylvinphos,” while in other literature it may be found under the name "chlorfenvinphos-
methy!".[2]

Mechanism of Action: Acetylcholinesterase
Inhibition
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The primary mode of action for Dimethylvinphos and other organophosphate insecticides is
the inhibition of the enzyme acetylcholinesterase (AChE).
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Caption: Mechanism of action of Dimethylvinphos.

In a normal functioning synapse, the neurotransmitter acetylcholine (ACh) is released from the
presynaptic neuron and binds to receptors on the postsynaptic neuron, transmitting a nerve
impulse. The enzyme acetylcholinesterase (AChE) then rapidly breaks down ACh to terminate
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the signal. Dimethylvinphos irreversibly binds to and inhibits AChE. This leads to an
accumulation of ACh in the synaptic cleft, causing continuous stimulation of the nerve, which
results in paralysis and ultimately death of the insect.

Comparative Efficacy Data

The following tables summarize the available quantitative data on the efficacy of
Dimethylvinphos and other insecticides against various insect species. Efficacy is primarily
reported as the median lethal dose (LD50) or median lethal concentration (LC50). A lower
value indicates higher toxicity.

Table 1: Efficacy of Dimethylvinphos against Plutella xylostella (Diamondback Moth)

Insecticide Strain LD50 (pg/g)
) ) ) Data not available in cited
Dimethylvinphos Susceptible
sources
) Data not available in cited
Cyanofenphos Susceptible
sources
_ , Data not available in cited
Prothiofos Susceptible
sources
) Data not available in cited
Cyanophos Susceptible
sources
o ) Data not available in cited
Isoxiathion Susceptible
sources
) ) ) Data not available in cited
Methidathion Susceptible

sources

Note: A Japanese study indicated that resistance to thionotype organophosphates like
cyanofenphos was higher than to the phosphate type, Dimethylvinphos, in the diamondback
moth, but specific LD50 values were not provided in the available abstract.[4]

Experimental Protocols
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The following are detailed methodologies for key experiments commonly used to assess the
efficacy of insecticides like Dimethylvinphos.

Topical Application Bioassay

This method is used to determine the contact toxicity of an insecticide.

Click to download full resolution via product page
Caption: Workflow for a topical application bioassay.
Protocol:

o Preparation of Insecticide Solutions: Prepare a series of dilutions of Dimethylvinphos in a
volatile solvent like acetone.

 Insect Handling: Select adult insects of a uniform size and age. Anesthetize the insects
briefly using carbon dioxide or by chilling them.

o Application: Using a calibrated microapplicator, apply a precise volume (typically 0.5-1.0 pL)
of the insecticide solution to the dorsal surface of the thorax of each insect. A control group
should be treated with the solvent alone.

o Observation: After treatment, place the insects in clean containers with access to food and
water. Maintain the containers at a constant temperature and humidity.
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o Data Collection: Record the number of dead and moribund insects at predetermined

intervals (e.g., 24, 48, and 72 hours).

o Data Analysis: Correct the mortality data for any deaths in the control group using Abbott's
formula. Calculate the LD50 value and its confidence limits using probit analysis.

Larval Immersion Bioassay

This method is commonly used to evaluate the efficacy of insecticides against aquatic larval

stages of insects, such as mosquitoes.

Protocol:

Preparation of Test Solutions: Prepare stock solutions of Dimethylvinphos in a suitable
solvent (e.g., ethanol). Create a range of test concentrations by diluting the stock solution in
deionized water.

Test Arenas: Use glass beakers or disposable cups as test arenas. Add a specific volume of
deionized water to each container.

Introduction of Larvae: Collect late 3rd or early 4th instar larvae and place a known number
(e.g., 20-25) into each test arena.

Application of Insecticide: Add the appropriate amount of the insecticide dilution to each test
arena to achieve the desired final concentration. A control group should receive only the
solvent.

Observation: Hold the test arenas at a constant temperature and observe for larval mortality
at 24 and 48 hours post-treatment.

Data Analysis: Record the number of dead larvae. Use probit analysis to determine the LC50

value.

Conclusion

While Dimethylvinphos is known to be an effective organophosphate insecticide, publicly
available, comparative quantitative data on its efficacy against a wide range of insect species is
limited in recent literature. The provided experimental protocols offer standardized methods for
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researchers to generate such data. Further research is encouraged to build a more
comprehensive public database of the efficacy of Dimethylvinphos and other insecticides to
support integrated pest management strategies and the development of new insecticidal
compounds.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
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and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

© 2025 BenchChem. All rights reserved.

717

Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1214305?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

